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Compound of Interest

Compound Name: BU-2313 A

Cat. No.: B15564996

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of BU-2313 A, a member of the dienoyltetramic acid class of antibiotics.
The information is compiled to serve as a foundational resource for researchers engaged in
antibiotic discovery and development.

Core Chemical Structure and Properties

BU-2313 A is an antibiotic with the molecular formula C27H35NO9.[1][2] It is part of a complex
that also includes BU-2313 B (C26H33N09).[2] Structurally, BU-2313 A is the N-methylated
derivative of BU-2313 B, with the methylation occurring on the tetramic acid moiety. The core
structure features a complex polycyclic system linked to a dienoyltetramic acid side chain.

Table 1: Physicochemical Properties of BU-2313 A
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Property Value Source
Molecular Formula C27H35N09 [1112]
Monoisotopic Mass 517.2312 Da [1]

IUPAC Name

methyl 10-[(3E,5E)-7-hydroxy-
4-methyl-7-(1-methyl-2,4-
dioxopyrrolidin-3-
ylidene)hepta-3,5-dien-2-
yl]-3,5,9-trimethyl-7-oxo-
4,11,12-
trioxatricyclo[6.3.1.01,5]dodec

ane-2-carboxylate

[1]

XlogP (predicted)

2.5

[1]

Spectroscopic Data

The structural elucidation of BU-2313 A was accomplished through various spectroscopic

methods. Key proton NMR (1H-NMR) signals have been reported, which were instrumental in

defining the stereochemistry and connectivity of the molecule.

Table 2: Key 1H-NMR Chemical Shifts for BU-2313 A
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Multiplicity & Coupling

Proton Chemical Shift (6 ppm)

Constant (J Hz)
Olefinic Proton 7.25 AB quartet, J=15.5
Olefinic Proton 5.72 AB quartet, J=15.5
Olefinic Proton 5.89 broad doublet, J=10
COOCH3 3.76 s
C-CH3 1.79 s
C-CH3 1.42 s
C-CH3 1.31
C-CH3 1.03
C-CH3 0.87

Note: The data is based on the analysis of related structures and fragments as described in the
literature.[3] A comprehensive assignment of all protons requires access to the full original
spectroscopic data.

Biological Activity and Mechanism of Action

BU-2313 A exhibits a broad spectrum of activity against both Gram-positive and Gram-
negative anaerobic bacteria.[2] It has also shown inhibitory effects on some aerobic bacteria,
such as streptococci.[2] In comparative studies, the related compound BU-2313 B was found to
be approximately twice as active as BU-2313 A.[2]

The precise mechanism of action for BU-2313 A has not been fully elucidated in the available
literature. However, as a member of the tetramic acid family of antibiotics, it is hypothesized to
interfere with essential cellular processes in bacteria. Further research is required to identify
the specific molecular targets and signaling pathways affected by BU-2313 A.

Experimental Protocols
Semi-Synthesis of BU-2313 A Analogs
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A key synthetic strategy for producing analogs of BU-2313 A involves the C-acylation of
tetramic acid derivatives.[4] This semi-synthetic approach allows for the modification of the
tetramic acid portion of the molecule, enabling structure-activity relationship (SAR) studies.

Workflow for Semi-Synthesis:

BU-2313 A Periodate Oxidation Dienoic Acid Moiety
C-Acylation BU-2313 A Analog
. . s Strong Base }
Cl'etramlc Acid Derlvatlve]—b (e.q., K-t-butoxide)

Chemical Structure of BU-2313 A

BU2313A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to BU-2313 A: A
Dienoyltetramic Acid Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564996#bu-2313-a-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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